Cas no 2171897-79-1 (4-bromo-6-methyl-5-(propan-2-yl)pyrimidine)

• Product Name: 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine
• CAS No: 2171897-79-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5814643
• PubChem ID: 165573009
• Update Time: 2025-05-24

4-bromo-6-methyl-5-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine
• EN300-1614126
• 2171897-79-1

• Inchi： 1S/C8H11BrN2/c1-5(2)7-6(3)10-4-11-8(7)9/h4-5H,1-3H3
• InChI Key： VXPBAQIRMHUJJA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=NC=N1)C(C)C

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine

Introduction to 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine (CAS No. 2171897-79-1)

4-bromo-6-methyl-5-(propan-2-yl)pyrimidine is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and functional properties. This heterocyclic organic molecule, with the chemical formula C₈H₁₁BrN₂, has garnered considerable attention due to its versatility in synthetic applications and potential biological activities. As a derivative of pyrimidine, it serves as a crucial intermediate in the development of various pharmacologically active agents, including kinase inhibitors and nucleoside analogs. The presence of a bromine substituent at the 4-position and an isobutyl group at the 5-position enhances its reactivity, making it a valuable building block for further chemical modifications.

The compound's molecular structure imparts distinct electronic and steric properties that influence its interactions with biological targets. The bromine atom, for instance, is highly reactive in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures. Meanwhile, the methyl and isobutyl groups contribute to steric hindrance and lipophilicity, which can modulate drug absorption, distribution, metabolism, and excretion (ADME) profiles. These features make 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine an attractive candidate for medicinal chemists seeking to optimize lead compounds.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based therapeutics. Pyrimidines are fundamental components of nucleic acids and serve as scaffolds for numerous drugs targeting diseases such as cancer, infectious disorders, and metabolic conditions. Among the most notable applications is its role in creating tyrosine kinase inhibitors (TKIs), which are pivotal in oncology for their ability to disrupt cancer cell proliferation by inhibiting aberrant signaling pathways. For example, derivatives of 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine have been explored as inhibitors of vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs), showing promise in preclinical studies for treating solid tumors.

Moreover, advancements in computational chemistry have enabled the rational design of 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine derivatives with enhanced binding affinity and selectivity. Machine learning models trained on large datasets of drug-like molecules have identified novel structural motifs that improve pharmacokinetic properties while minimizing off-target effects. This computational approach has accelerated the discovery pipeline, allowing researchers to rapidly screen thousands of potential analogs before synthesizing promising candidates. Such innovations underscore the importance of 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine as a cornerstone in modern drug discovery.

The agrochemical sector has also recognized the utility of this compound due to its potential as a precursor for herbicides and fungicides. Pyrimidine derivatives exhibit broad-spectrum activity against various plant pathogens by interfering with essential enzymatic pathways. Researchers have synthesized analogs of 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine that disrupt amino acid biosynthesis or nucleotide metabolism in fungi, offering new solutions to crop protection challenges. These developments highlight the compound's broad applicability beyond human therapeutics.

From a synthetic chemistry perspective, 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine exemplifies the power of multi-step organic synthesis in constructing complex heterocycles. The synthesis typically involves condensation reactions between malonate derivatives or β-ketoesters with amidines or ureas, followed by bromination and alkylation steps to introduce the desired substituents. Recent methodologies have focused on greener solvents and catalytic systems to enhance efficiency while reducing environmental impact. For instance, photoredox catalysis has been employed to achieve regioselective bromination without harsh reagents.

The compound's stability under various conditions makes it suitable for long-term storage and transport, ensuring reliability in industrial-scale applications. However, handling requires adherence to standard laboratory protocols due to its reactivity with strong oxidizing agents or bases that could lead to decomposition or side reactions. Quality control measures include spectroscopic analysis (NMR, IR) and chromatographic techniques (HPLC) to confirm purity before use in sensitive applications.

Future directions in research may explore bioconjugation strategies where 4-bromo-6-methyl-5-(propan-2-yl)pyrimidine serves as a linker between therapeutic moieties and targeting ligands for antibody-drug conjugates (ADCs). Such formulations could enhance drug delivery precision while reducing systemic toxicity—a critical goal in precision medicine initiatives worldwide.

In conclusion,4-bromo-6-methyl-(propan--2--yl)-pyrimidine represents more than just an intermediate; it embodies innovation at the intersection of organic synthesis and medicinal chemistry. Its structural versatility enables diverse applications across pharmaceuticals and agrochemicals while ongoing research continues to unlock new possibilities through interdisciplinary collaboration between chemists, biologists,and computer scientists working toward next-generation therapeutics that address unmet medical needs effectively.